Cas no 11104-28-2 (Aroclor 1221 Solution)

• Product Name: Aroclor 1221 Solution
• CAS No: 11104-28-2
• MF: C₁₂H₉Cl
• MW: 188.65286231041
• CID: 210656
• PubChem ID: 16322
• Update Time: 2025-10-05

Aroclor 1221 Solution Chemical and Physical Properties

Names and Identifiers

• POLYCHLORINATED BIPHENYL (AROCLOR 1221)
• Arochlor 1221
• Arochlor1221 Solution
• Aroclor 1221
• Aroclor 1221 solution
• Daily High Level Calibration Check Standard
• Daily Low Level Calibration Check Standard
• PCB Aroclor 1221
• POLYCHLORINATED BIPHENYL (AROCLOR 1221)
• Working Level 6 Calibration Check Standard
• Working Level Aroclor 1221 with Surrogates
• Aroclor 1221 Solution in Transformer Oil, 500 mg
• Aroclor Mix 2 1221, 1242 & 1254
• Kg, 1 ml
• PCB-1221
• Aroclor 1221 (PCB 1221)
• AROCLOR 1221, 50MG, NEAT
• [40cfr136(1986)]pcb-1221
• 3-CHLOROBIPHENYL
• m-Chlorobiphenyl
• 1-chloro-3-phenylbenzene
• 3-Chlorodiphenyl
• 3-Chloro-1,1'-biphenyl
• 3-Monochlorobiphenyl
• 1,1'-Biphenyl, 3-chloro-
• Biphenyl, 3-chloro-
• 3-Chlorbiphenyl
• PCB 2 (3-Chlorobiphenyl)
• WLQ4633SJY
• 3-Chloro[1,1'-biphenyl]
• 3-monochloro-1,1'-biphenyl
• m-Chlorodiphenyl
• 3'-chlorobiphenyl
• 3-chloro-biphenyl
• 3-phenylchlorobenzene;
• PCB No. 2
• PCB 2
• 1,1'-Biphenyl,3-chloro-
• 1-chloranyl-3-phenyl-benzene
• PCB No
• chlorodiphenyl(21%cl)
• Arochlor 1221 1g [11104-28-2]
• DTXSID1040299
• DB-028455
• UNII-WLQ4633SJY
• 11104-28-2
• DTXCID9020299
• 1,1'-Biphenyl, 3-monochloro-
• SCHEMBL170231
• CS-0204909
• CAA05161
• AKOS006229877
• EINECS 218-126-1
• Q27891531
• PCB No. 2 10 microg/mL in Isooctane
• NS00003633
• PCB No 2
• 2051-61-8
• A814631
• CHEBI:36716
• InChI=1/C12H9Cl/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
• 3-PCB
• PCB No 2, analytical standard
• BS-21894
• MFCD00013633
• NMWSKOLWZZWHPL-UHFFFAOYSA-
• Aroclor 1221 Solution

• Inchi： 1S/C12H9Cl/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
• InChI Key： NMWSKOLWZZWHPL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.039278g/mol
• Monoisotopic Mass: 188.039278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0
• Molecular Weight: 188.65g/mol

Experimental Properties

• Color/Form: ... Colorless mobile oil
• Density: 1.1500 (estimate)
• Melting Point: 42.93°C (estimate)
• Boiling Point: 245.17°C (rough estimate)
• Flash Point: 146 °C
• Refractive Index: 1.5830 (estimate)
• Solubility: 1.92e-05 M
• LogP: 4.58 (LogP)
• Odor: PRACTICALLY ODORLESS
• Refractive Index: Index of refraction = 1.617-1.618 at 20 °C
• Color/Form: 1000 μg/mL in isooctane
• Vapor Pressure: 0.01 mmHg

Aroclor 1221 Solution Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H304-H315-H336-H373-H410
• Warning Statement： P273-P301+P310-P331-P391-P501
• Hazardous Material transportation number：UN1262 - class 3 - PG 2 - Octanes, solution
• WGK Germany：2
• Hazard Category Code： 33-38-50/53-65-67
• Safety Instruction： 61-62
• RTECS：TQ1352000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：II
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls